Biphenyl-13C12
Overview
Description
Biphenyl-13C12 is a synthetic organic compound that plays a significant role in scientific research and industry. It has a linear formula of 13C6H5-13C6H5 and a molecular weight of 166.12 .
Synthesis Analysis
Biphenyl derivatives can be synthesized through several metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string [13cH]1 [13cH] [13cH] [13c] ( [13cH] [13cH]1)- [13c]2 [13cH] [13cH] [13cH] [13cH] [13cH]2 .Chemical Reactions Analysis
Biphenyl derivatives undergo several metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 70-72 °C (lit.) .Scientific Research Applications
Precursor Reactions in Synthesis : Biphenyl-13C12 plays a role in precursor reactions for synthesizing polychlorinated dibenzo-p-dioxins and dibenzofurans (PCDD/PCDF) on fly ash. Isotopically labeled PCDD/PCDF, including this compound structures, were analyzed to understand the formation process of dioxins and furans, indicating the condensation of phenyl rings in the synthesis process (Stieglitz et al., 1997).
Gas Chromatographic-Mass Spectrometric Analysis : 13C12-Substituted Biphenyl has been used as an internal standard in the qualitative and quantitative analysis of polychlorinated biphenyls (PCBs) in soil samples, aiding in determining the biodegradation efficiency of individual PCBs (Kubátová et al., 1996).
Synthesis of Isotopically Labeled Compounds : The synthesis of isotopically labeled polychlorinated biphenyls, including this compound, has been described for use as recovery surrogates and internal standards in various complex matrices. This is crucial for accurate PCB determination in environmental and biological samples (Roth et al., 1987).
DNA-Stable Isotope Probing : In a study exploring the genetic properties of bacteria growing on biphenyl in polychlorinated biphenyl-contaminated environments, [13C]biphenyl was used as a tracer. This approach facilitated the retrieval of functional genes from uncultivated organisms capable of PCB metabolism, highlighting the utility of this compound in microbial ecology (Sul et al., 2009).
Metagenomic Integration for Soil Decontamination : Integrating isotopic probing with multi-omics approaches, this compound was employed to trace the flow of pollutant-derived carbon into active cells in contaminated soils. This study revealed novel clades of soil biphenyl degraders and their ecological roles, emphasizing the importance of this compound in environmental biotechnology (Chen et al., 2021).
Safety and Hazards
Mechanism of Action
Target of Action
Biphenyl-13C12, also known as Diphenyl-13C12 , is a stable isotope-labelled compound
Mode of Action
It is known that the compound is used in various scientific and industrial applications due to its stable isotope-labelled properties .
Biochemical Pathways
It is known that biphenyl compounds are involved in the biosynthesis of biphenyl phytoalexins in certain plants . In this process, benzoate-Coenzyme A ligase converts benzoic acid to benzoyl-CoA, which is then used by biphenyl synthase to form the biphenyls .
Result of Action
It is known that biphenyl compounds can have various effects depending on their specific structures and the biological systems in which they are present .
Properties
IUPAC Name |
(1,2,3,4,5,6-13C6)cyclohexatrienyl(1,2,3,4,5,6-13C6)cyclohexatriene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUOUZKKEUPVFJK-WCGVKTIYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[13CH]1=[13CH][13CH]=[13C]([13CH]=[13CH]1)[13C]2=[13CH][13CH]=[13CH][13CH]=[13CH]2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30745917 | |
Record name | (~13~C_12_)-1,1'-Biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30745917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.120 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
104130-36-1 | |
Record name | (~13~C_12_)-1,1'-Biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30745917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 104130-36-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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